7,7-dimethyl-3,5,7,8-tetrahydro-4H-pyrimido[4,5-b][1,4]benzothiazine-4,9(6H)-dione
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Description
7,7-dimethyl-3,5,7,8-tetrahydro-4H-pyrimido[4,5-b][1,4]benzothiazine-4,9(6H)-dione is a useful research compound. Its molecular formula is C12H13N3O2S and its molecular weight is 263.32. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Mechanistic Investigations
Research has shown interest in the synthesis and application of nitrogen-labeled compounds for mechanistic investigations. For example, the synthesis of [1-(15)N]-labeled 4,6-dimethyl-4H-[1,2,5]oxadiazolo[3,4-d]pyrimidine-5,7-dione 1-oxide was explored for its utility in understanding the formation of certain compounds and the generation of NO or NO-related species in reactions, highlighting its application in mechanistic chemistry (M. Sako, I. Yaekura, S. Oda, K. Hirota, 2000).
Novel Synthesis Methods
Another study focused on novel methods of ring annulation, where 6,8-dimethylpyrimido[4,5-c]pyridazine-5,7(6H,8H)-dione reacted with secondary amines to produce new derivatives via a tandem SNH–SNH process, demonstrating innovative pathways in organic synthesis (A. Gulevskaya, D. Besedin, A. F. Pozharskii, Z. Starikova, 2001).
Molecular Solids and Hydrogen Bonds
The formation of novel crystals with N-containing heterocycles through strong hydrogen bonds and weak intermolecular interactions has been a subject of study, showcasing the role of hydrogen bonding in assembling molecules into larger architectures (Lei Wang, Yanjing Hu, Wenqiang Wang, Faqian Liu, K. Huang, 2014).
Isomeric Molecules and Dimerization
Research on isomeric pyrazolo[3,4-d]pyrimidine-based molecules has revealed insights into how structural changes affect molecular interactions, such as the prevention of dimerization due to interchanged substitutions, which could have implications for understanding molecular assembly and drug design (K. Avasthi, D. Rawat, T. Chandra, Ashoke Sharon, P. Maulik, 2002).
Properties
IUPAC Name |
7,7-dimethyl-3,5,6,8-tetrahydropyrimido[4,5-b][1,4]benzothiazine-4,9-dione |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13N3O2S/c1-12(2)3-6-9(7(16)4-12)18-11-8(15-6)10(17)13-5-14-11/h5,15H,3-4H2,1-2H3,(H,13,14,17) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XMHLDQXKAQGZCA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CC2=C(C(=O)C1)SC3=C(N2)C(=O)NC=N3)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
263.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.